Celgosivir is a 6-0-butanoyl ester derivative of castanospermine, a compound derived from the Australian chestnut with activity against hepatitis C virus. Celgosivir rapidly converts to castanospermine in the body, where it is a potent inhibitor of alpha-glucosidase I, a host enzyme required for viral assembly, release, and infectivity. CELGOSIVIR is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications. inhibits glycoprotein processing & the growth of HIVs See also: Celgosivir Hydrochloride (active moiety of).
For inquiries regarding product suitability or assistance with placing orders, please don't hesitate to reach out to our expert technical support team. Alternatively, you can explore our informative guide pages for further assistance.